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Compound of Interest

Compound Name: p53 Activator 8

Cat. No.: B12369200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of p53
Activator 8 (CAS: 1426937-93-0), a potent small molecule activator of the p53 tumor

suppressor pathway. The information herein is intended to guide researchers in the proper

handling and use of this compound for in vitro and in vivo studies.

Introduction
p53, often termed the "guardian of the genome," is a critical tumor suppressor protein that

regulates cell cycle arrest, apoptosis, and DNA repair.[1][2] In many cancers, the p53 pathway

is inactivated, frequently through the overexpression of its negative regulator, MDM2. MDM2 is

an E3 ubiquitin ligase that targets p53 for proteasomal degradation, thereby suppressing its

tumor-suppressive functions.[1][3]

p53 Activator 8 is a potent small molecule designed to disrupt the p53-MDM2 interaction.[4]

By inhibiting MDM2, p53 Activator 8 stabilizes p53, leading to its accumulation and the

activation of downstream signaling pathways that can induce apoptosis in cancer cells. This

compound has demonstrated significant anti-proliferative activity against cancer cell lines such

as MCF7, with a reported IC50 value of 0.5 µM.

Chemical Properties
A summary of the key chemical properties of p53 Activator 8 is provided in the table below.
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Property Value

CAS Number 1426937-93-0

Molecular Formula C₁₅H₁₇NO₂S

Molecular Weight 275.37 g/mol

Target MDM-2/p53 Interaction

Biological Activity
Potent p53 activator with anti-proliferative

effects. IC₅₀ = 0.5 µM for MCF7 cells.

p53-MDM2 Signaling Pathway
The following diagram illustrates the mechanism of action for p53 Activator 8. Under normal

cellular conditions, MDM2 binds to p53, leading to its ubiquitination and subsequent

degradation by the proteasome. p53 Activator 8 blocks this interaction, resulting in the

stabilization and accumulation of p53. Activated p53 can then transcriptionally activate target

genes like p21 and PUMA, leading to cell cycle arrest and apoptosis.
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Caption: Mechanism of p53 Activator 8 in the p53-MDM2 signaling pathway.

Experimental Protocols
Dissolution of p53 Activator 8 for In Vitro Use
The following protocol describes the preparation of a stock solution of p53 Activator 8 for use

in cell-based assays.

Materials:

p53 Activator 8 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing (Optional but Recommended): If the amount of p53 Activator 8 powder is not

pre-aliquoted, carefully weigh the desired amount in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial of p53
Activator 8 to achieve the desired stock concentration (e.g., 10 mM).

Calculation Example for a 10 mM Stock Solution:

Molecular Weight (MW) = 275.37 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 275.37 g/mol * (1000 mg / 1 g) =

2.75 mg

Therefore, dissolve 2.75 mg of p53 Activator 8 in 1 mL of DMSO.

Dissolution: Vortex the solution for 10-20 seconds to ensure the compound is completely

dissolved. If necessary, briefly warm the vial in a 37°C water bath to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C or -80°C for long-term storage.

Storage and Stability
Proper storage is crucial to maintain the activity of p53 Activator 8. The following table

summarizes the recommended storage conditions.
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Solution Type
Storage
Temperature

Shelf Life (General
Guideline)

Notes

Lyophilized Powder -20°C ≥ 2 years
Store in a dry, dark

place.

DMSO Stock Solution -20°C or -80°C
Up to 6 months at

-80°C

Protect from light.

Avoid repeated

freeze-thaw cycles.

Aqueous Working

Solution
2-8°C Use within 24 hours

Prepare fresh from the

DMSO stock solution

immediately before

use. Do not store.

Protocol for Use in Cell Culture
This protocol provides a general workflow for treating cultured cells with p53 Activator 8.

Workflow Diagram:
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Start

Seed cells in multi-well plate

Incubate overnight (37°C, 5% CO₂)

Prepare working solution of p53 Activator 8 in culture medium

Treat cells with working solution (include vehicle control)

Incubate for desired time period

Perform downstream assay (e.g., viability, Western blot)

End
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Caption: General workflow for cell-based experiments with p53 Activator 8.

Procedure:
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Cell Seeding: Seed your cells of interest at an appropriate density in a multi-well plate and

allow them to adhere overnight.

Preparation of Working Solution:

Thaw an aliquot of the p53 Activator 8 DMSO stock solution at room temperature.

Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final

concentration. It is recommended to perform serial dilutions in the medium to ensure

accurate concentrations.

Important: The final concentration of DMSO in the culture medium should be kept low,

typically below 0.1%, to avoid solvent-induced cytotoxicity.

Cell Treatment:

Remove the old medium from the cells.

Add the medium containing the desired concentration of p53 Activator 8 to the wells.

Include a vehicle control group treated with the same final concentration of DMSO as the

highest concentration of the compound used.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Downstream Analysis: Following incubation, proceed with your planned downstream assays,

such as cell viability assays (e.g., MTT, CellTiter-Glo), Western blotting for p53 and its target

proteins, or flow cytometry for cell cycle and apoptosis analysis.

Disclaimer
The protocols and information provided in these application notes are based on general

practices for small molecule inhibitors. It is highly recommended to consult the manufacturer's

specific datasheet for p53 Activator 8, if available, for the most accurate and up-to-date

information. Researchers should optimize these protocols for their specific cell lines and

experimental conditions. All products mentioned are for research use only and not for human or

veterinary use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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